Cas no 2413875-51-9 (2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole)

• Product Name: 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole
• CAS No: 2413875-51-9
• MF: C₂₀H₁₄F₃N₃O
• MW: 369.339874744415
• CID: 5175093
• PubChem ID: 154880416
• Update Time: 2025-05-19

2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-(4-methyl-5-phenyl-1H-imidazol-2-yl)-5-[2-(trifluoromethyl)phenyl]-
• 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole

• Inchi： 1S/C20H14F3N3O/c1-12-17(13-7-3-2-4-8-13)26-18(25-12)19-24-11-16(27-19)14-9-5-6-10-15(14)20(21,22)23/h2-11H,1H3,(H,25,26)
• InChI Key： DYWPGKUNGWSHOL-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2C(F)(F)F)=CN=C1C1NC(C2=CC=CC=C2)=C(C)N=1

Additional information on 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole

Introduction to 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole (CAS No. 2413875-51-9)

2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole (CAS No. 2413875-51-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles and oxazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole is characterized by the presence of a trifluoromethyl group and a phenyl substituent, which contribute to its enhanced stability and bioavailability. The imidazole ring, a key functional group in this compound, is known for its ability to form hydrogen bonds and interact with various biological targets, making it a valuable scaffold in drug design.

Recent studies have highlighted the potential of 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole has shown significant antimicrobial activity against a range of bacterial and fungal pathogens. A research team from the University of California reported that this compound effectively inhibits the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans, highlighting its potential as an alternative to conventional antibiotics.

The anticancer potential of 2-(5-methyl-4-phenyl-1H-imidazol-2-yl)-5-2-(trifluoromethyl)phenyl-1,3-oxazole has also been explored in several preclinical studies. A study published in the Cancer Research journal found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings suggest that 2-(5-methyl-4-phenyl-1H-imidazol-2-y l)-5 - 2 - ( trifluoromethyl ) phen yl - 1 , 3 - oxazole could be further developed as a novel anticancer agent.

The synthesis of 2-(5-methyl - 4 - phen yl - 1 H - imid azol - 2 - yl ) - 5 - 2 - ( trifluorometh yl ) phen yl - 1 , 3 - oxazole involves several steps, including the formation of the imidazole ring and the introduction of the trifluoromethyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

In conclusion, 2 -( 5 - methyl - 4 - phen yl - 1 H - imid azol - 2 - yl ) - 5 - 2 -( trifluorometh yl ) phen yl - 1 , 3 - oxazole ( CAS No . 2413875 - 51 - 9 ) is a promising compound with diverse biological activities that warrant further investigation. Its unique structural features and potential therapeutic applications make it an exciting area of research in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.